Cas no 99498-65-4 (1-Phenyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 99498-65-4
• Molecular Formula: C₁₀H₇F₃N₂
• Molecular Weight: 212.1712
• MDL: MFCD03094197
• CID: 855025
• PubChem ID: 2776449

1-Phenyl-3-(trifluoromethyl)-1H-pyrazole Properties

Names and Identifiers

• 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole
• 1-Phenyl-3-(trifluoromethyl)pyrazole
• 1H-Pyrazole, 1-phenyl-3-(trifluoromethyl)-
• AKPVEJBNHMWPEC-UHFFFAOYSA-N
• 1-phenyl-3-trifluoromethylpyrazole
• SBB094611
• PC2792
• 1-phenyl-3-trifluoromethyl-1h-pyrazole
• AK103800
• 3-(Trifluoromethyl)-1-phenyl-1H-pyrazole
• AX8235339
• Z2655
• DS-4188
• 99498-65-4
• SCHEMBL1094013
• CS-0156121
• DTXSID10380087
• AKOS009158655
• MFCD03094197
• C77387
• AMY12255
• FT-0760598
• DB-080606

• MDL： MFCD03094197
• InChIKey： AKPVEJBNHMWPEC-UHFFFAOYSA-N
• Inchi： 1S/C10H7F3N2/c11-10(12,13)9-6-7-15(14-9)8-4-2-1-3-5-8/h1-7H
• SMILES： FC(C1C([H])=C([H])N(C2C([H])=C([H])C([H])=C([H])C=2[H])N=1)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 212.05613272g/mol
• Heavy Atom Count: 15
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.8